N-Formyl-3-[3-(trifluoromethyl)phenoxy]azetidine-1-carboxamide

• CAS No.: 91664-97-0
• Molecular Formula: C12H11F3N2O3
• Molecular Weight: 288.22 g/mol
• IUPAC Name: N-formyl-3-[3-(trifluoromethyl)phenoxy]azetidine-1-carboxamide
• InChI: InChI=1S/C12H11F3N2O3/c13-12(14,15)8-2-1-3-9(4-8)20-10-5-17(6-10)11(19)16-7-18/h1-4,7,10H,5-6H2,(H,16,18,19)
• InChI Key: LHBPEPKZFCPYBQ-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1C(=O)NC=O)OC2=CC=CC(=C2)C(F)(F)F

Description

N-Formyl-3-[3-(trifluoromethyl)phenoxy]azetidine-1-carboxamide is a useful research compound. Its molecular formula is C12H11F3N2O3 and its molecular weight is 288.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

A mixture of 0.524 g (0.002 mole) of 3-[3-(trifluoromethyl)phenoxy]-1-azetidinecarboxamide and 1.5 ml of formic acetic anhydride (prepared by reacting sodium formate and acetyl chloride in ether at 23°-27° C. for 5.5 hr, filtering and evaporating off the ether) was stirred at room temperature for about 54 hr. The mixture was evaporated to dryness and the residue was partitioned between 7 ml methylene chloride and 2 ml water. The methylene chloride layer was separated, dried over sodium sulfate and evaporated to dryness. The residue was triturated with ether and the mixture subjected to filtration to give a solid white filter cake weighing 0.398 g after drying. The solid was stirred with more ether for 10 minutes and the mixture filtered to give 0.350 g (61%) white powder, m.p. 117.5°-119° C.